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Compound of Interest

Compound Name: Tetrakis(dimethylamino)ethylene

Cat. No.: B1198057 Get Quote

Tetrakis(dimethylamino)ethylene: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrakis(dimethylamino)ethylene (TDAE) is a unique and highly reactive organic compound

with the chemical formula C₁₀H₂₄N₄. It is a colorless to light green-yellow liquid and is classified

as a tetra-enamine, a class of electron-rich alkenes.[1][2][3] The presence of four

dimethylamino groups significantly influences its electronic properties, making it a powerful

electron donor and a versatile reagent in organic synthesis.[1][4][5] This technical guide

provides an in-depth overview of the physical and chemical properties of TDAE, detailed

experimental protocols for its characterization, and a summary of its key reactions, tailored for

professionals in research and development.

Physical Properties
The physical characteristics of Tetrakis(dimethylamino)ethylene are summarized in the table

below. These properties are crucial for its handling, storage, and application in various

experimental setups.
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Property Value Units Conditions Reference(s)

Molecular

Formula
C₁₀H₂₄N₄ - - [1][3]

Molar Mass 200.330 g·mol⁻¹ - [1]

Appearance

Colorless to light

green-yellow

liquid

- Ambient [1][2][3]

Density 0.861 g/cm³ 25 °C [1][6]

Melting Point -4 °C - [1]

Boiling Point 59 °C 0.9 mmHg [1][3][6]

98 °C 25 mmHg [7]

Flash Point 53 °C Closed cup [1][6]

Refractive Index 1.48 - 20 °C, n/D [6]

Vapor Pressure 0.50 torr 25 °C [8]

Chemical and Spectroscopic Properties
TDAE's chemical behavior is dominated by its high electron density at the central carbon-

carbon double bond, a consequence of the electron-donating dimethylamino groups. This

makes it a potent reducing agent and a strong nucleophile.
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Property Value / Description Units / Method Reference(s)

CAS Number 996-70-3 - [1]

IUPAC Name

N¹,N¹,N'¹,N'¹,N²,N²,N'²,

N'²-

Octamethylethene-

1,1,2,2-tetramine

- [1]

Structure

Highly distorted

alkene with a C=C

bond length of 135

pm. The dihedral

angle between the two

N₂C units is 28°.

X-ray Crystallography [1]

Redox Potential E = 1.06 V (vs Fc⁺/⁰) -

Solubility Reacts with water. - [8]

¹H NMR

A single resonance is

expected for the

methyl protons.

- -

¹³C NMR

Resonances are

expected for the

methyl carbons and

the central sp²

hybridized carbons.

- -

Mass Spectrum
Molecular ion peak

(M⁺) at m/z 200.
Electron Ionization [9]

Raman/FTIR Spectra available. - [10][11]

Key Chemical Reactions
Chemiluminescence
A hallmark reaction of TDAE is its chemiluminescent reaction with molecular oxygen. The initial

step involves a [2+2] cycloaddition to form a transient 1,2-dioxetane intermediate. This unstable
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intermediate decomposes to form two molecules of electronically excited tetramethylurea,

which then relax to the ground state by emitting green light with a maximum wavelength of 515

nm.[1]

Tetrakis(dimethylamino)ethylene
(TDAE)

1,2-Dioxetane Intermediate
(unstable)

+ O₂

Oxygen (O₂)

Excited Tetramethylurea*

Decomposition

Tetramethylurea

Relaxation

Green Light (515 nm)

Click to download full resolution via product page

Caption: Chemiluminescence of TDAE with Oxygen.

Reducing Agent and Electron Donor
TDAE is a powerful two-electron reductant, comparable in strength to zinc metal, and is utilized

in a variety of organic reactions.[4][5] It can be used for the nucleophilic trifluoromethylation of

aldehydes and ketones in the presence of CF₃I. Furthermore, TDAE can form charge-transfer

salts with electron acceptors, a notable example being its reaction with buckminsterfullerene

(C₆₀) to yield [TDAE⁺][C₆₀⁻].[1]
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Nucleophilic Trifluoromethylation Charge-Transfer Salt Formation

TDAE

Trifluoromethylated
Alcohol

CF₃I Aldehyde/Ketone TDAE

[TDAE⁺][C₆₀⁻]

C₆₀ (Buckminsterfullerene)
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Caption: Redox reactions involving TDAE.

Experimental Protocols
Synthesis of Tetrakis(dimethylamino)ethylene
Two primary methods for the synthesis of TDAE are reported:

From Chlorotrifluoroethylene and Dimethylamine: This is a common industrial method. The

reaction involves bubbling chlorotrifluoroethylene (CTFE) gas through an excess of liquid

dimethylamine (DMA) under an inert atmosphere.[7]

Reaction Setup: A pressure-rated reactor equipped with a gas inlet tube, a stirrer, and a

cooling system is required. The entire system must be purged with an inert gas (e.g.,

nitrogen or argon) as TDAE is oxygen-sensitive.
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Procedure:

1. Charge the reactor with an excess of anhydrous liquid dimethylamine.

2. Cool the reactor and slowly introduce chlorotrifluoroethylene gas below the surface of

the liquid dimethylamine while stirring vigorously. The temperature should be maintained

below 70 °C to prevent side reactions and ensure safety.[6]

3. After the addition is complete, the reaction mixture is stirred for several hours.

4. The excess dimethylamine is removed by distillation.

5. The resulting crude product is then purified by washing with water (under inert

atmosphere) to remove salts, followed by distillation under reduced pressure.[7]

Pyrolysis of Tris(dimethylamino)methane: TDAE can also be prepared by the pyrolysis of

tris(dimethylamino)methane.[1]

Reaction Setup: A tube furnace or a similar high-temperature reactor is needed.

Procedure: Tris(dimethylamino)methane is passed through a heated tube, where it

undergoes thermal decomposition to yield TDAE and other byproducts. The product is

then collected and purified by distillation.

Determination of Physical Properties
Boiling Point:

Method: The boiling point of TDAE is determined at reduced pressure due to its relatively

high boiling point at atmospheric pressure and potential for decomposition. A micro-boiling

point apparatus or a distillation setup is used.

Procedure:

Place a small amount of TDAE in a distillation flask or a Thiele tube setup.

Connect the apparatus to a vacuum pump and a manometer to control and measure the

pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://patents.google.com/patent/US3824289A/en
https://patents.google.com/patent/US3293299A/en
https://en.wikipedia.org/wiki/Tetrakis(dimethylamino)ethylene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat the sample gently. The temperature at which the liquid boils and its vapor

condenses at a steady rate is recorded as the boiling point at that specific pressure.

Density:

Method: The density of liquid TDAE can be determined using a pycnometer or a digital

density meter.

Procedure (Pycnometer):

Weigh a clean, dry pycnometer of a known volume.

Fill the pycnometer with TDAE at a constant temperature (e.g., 25 °C).

Weigh the filled pycnometer.

The density is calculated by dividing the mass of the TDAE by the volume of the

pycnometer.

Refractive Index:

Method: An Abbe refractometer is a suitable instrument for measuring the refractive index

of TDAE.

Procedure:

Calibrate the refractometer using a standard of known refractive index.

Apply a few drops of TDAE to the prism of the refractometer.

Close the prism and allow the sample to reach thermal equilibrium (e.g., 20 °C).

Observe the borderline through the eyepiece and adjust the controls until it is sharp and

centered.

Read the refractive index from the scale.

Spectroscopic Characterization
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

Sample Preparation: TDAE is sensitive to air and moisture, so sample preparation should

be conducted in an inert atmosphere (e.g., a glovebox). An appropriate deuterated solvent

that does not react with TDAE, such as benzene-d₆ or THF-d₈, should be used.

¹H NMR: A standard proton NMR experiment is performed. A single peak corresponding to

the 24 equivalent protons of the four dimethylamino groups is expected.

¹³C NMR: A proton-decoupled ¹³C NMR experiment will show signals for the methyl

carbons and the olefinic carbons. Due to the low natural abundance of ¹³C, a larger

number of scans may be required for good signal-to-noise.

Mass Spectrometry (MS):

Method: Electron ionization (EI) mass spectrometry is commonly used for the analysis of

volatile organic compounds like TDAE.

Procedure: The sample is introduced into the mass spectrometer (often via a gas

chromatograph for separation from impurities), where it is ionized by a beam of electrons.

The resulting charged fragments are separated based on their mass-to-charge ratio, and a

mass spectrum is generated.

Safety and Handling
Tetrakis(dimethylamino)ethylene is a flammable and corrosive liquid.[1][6] It causes severe

skin burns and eye damage.[12] It is essential to handle this compound in a well-ventilated

fume hood, wearing appropriate personal protective equipment (PPE), including chemical-

resistant gloves, safety goggles, and a lab coat. TDAE is air-sensitive and should be stored

under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation and degradation.[3]

Conclusion
Tetrakis(dimethylamino)ethylene is a compound with a rich and interesting chemistry,

primarily driven by its electron-rich nature. Its physical and chemical properties make it a

valuable reagent in organic synthesis, particularly as a strong reducing agent. Understanding

its properties, handling requirements, and reaction mechanisms is crucial for its safe and
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effective use in a research and development setting. This guide provides a foundational

understanding of TDAE for scientists and professionals, enabling further exploration of its

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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